4-(5-Cyano-1H-indol-3-yl)-4-oxobutanoic acid

• Molecular Formula: C13H10N2O3
• Molecular Weight: 242.23 g/mol
• IUPAC Name: 4-(5-cyano-1H-indol-3-yl)-4-oxobutanoic acid
• InChI: InChI=1S/C13H10N2O3/c14-6-8-1-2-11-9(5-8)10(7-15-11)12(16)3-4-13(17)18/h1-2,5,7,15H,3-4H2,(H,17,18)
• InChI Key: YSQSXCLGIUQIRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C#N)C(=CN2)C(=O)CCC(=O)O

Description

4-(5-Cyano-1H-indol-3-yl)-4-oxobutanoic acid is an organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their wide range of biological activities and are often used in medicinal chemistry. This particular compound features a cyano group at the 5-position of the indole ring and a butanoic acid moiety, making it a versatile intermediate in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(5-Cyano-1H-indol-3-yl)-4-oxobutanoic acid typically involves the following steps:

Starting Material: The synthesis begins with 5-cyanoindole, which is commercially available or can be synthesized from indole through nitration and subsequent reduction.

Acylation: The 5-cyanoindole undergoes acylation with succinic anhydride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3) to form the desired product.

Purification: The crude product is purified using recrystallization or column chromatography to obtain pure this compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to enhance reaction efficiency and yield. The use of automated systems for monitoring and controlling reaction parameters ensures consistent product quality.

Chemical Reactions Analysis

Types of Reactions

4-(5-Cyano-1H-indol-3-yl)-4-oxobutanoic acid can undergo various chemical reactions, including